Cas no 377733-71-6 (Butanoic acid, 4-[(triphenylmethyl)thio]-)

• Product Name: Butanoic acid, 4-[(triphenylmethyl)thio]-
• CAS No: 377733-71-6
• MF: C₂₃H₂₂O₂S
• MW: 362.484585285187
• CID: 2824711
• Update Time: 2023-08-07

Butanoic acid, 4-[(triphenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 4-Tritylsulfanylbutanoic acid
• Butanoic acid, 4-[(triphenylmethyl)thio]-
• 4-(Tritylthio)butanoic acid
• 4-(tritylsulfanyl)butanoic acid
• 4-[(Triphenylmethyl)sulfanyl]butanoic acid

• Inchi： 1S/C23H22O2S/c24-22(25)17-10-18-26-23(19-11-4-1-5-12-19,20-13-6-2-7-14-20)21-15-8-3-9-16-21/h1-9,11-16H,10,17-18H2,(H,24,25)
• InChI Key： UDFBOXVPLSTPEC-UHFFFAOYSA-N
• SMILES： S(CCCC(=O)O)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 372
• XLogP3: 5.4
• Topological Polar Surface Area: 62.6